Cas no 119410-84-3 (Uridine,5-methyl-2'-C-methyl-)

• Product Name: Uridine,5-methyl-2'-C-methyl-
• CAS No: 119410-84-3
• MF: C₁₁H₁₆N₂O₆
• MW: 272.254543304443
• CID: 139114
• PubChem ID: 9943400
• Update Time: 2025-06-03

Uridine,5-methyl-2'-C-methyl- Chemical and Physical Properties

Names and Identifiers

• Uridine,5-methyl-2'-C-methyl-
• 2'-C-methylthymidine
• 5-METHYL-2'-C-METHYLURIDINE
• 5-Methyl-2'-C-methyl-uridine
• 2'-C-Methyl-5-Methyluridine
• 1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxyMethyl)-3-Methyltetrahydrofuran-2-yl)-5-MethylpyriMidine-2,4(1H,3H)-dione
• 119410-84-3
• SCHEMBL882169
• A900769
• F12680
• 1-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 1-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]-5-methylpyrimidine-2,4-dione
• AKOS024262541

• MDL： MFCD22124306
• Inchi： 1S/C11H16N2O6/c1-5-3-13(10(17)12-8(5)16)9-11(2,18)7(15)6(4-14)19-9/h3,6-7,9,14-15,18H,4H2,1-2H3,(H,12,16,17)/t6-,7-,9-,11-/m1/s1
• InChI Key： BPLFEHXOHVVIKL-LUQPRHOASA-N
• SMILES： O1[C@H](CO)[C@H]([C@](C)([C@@H]1N1C(NC(C(C)=C1)=O)=O)O)O

Computed Properties

• Exact Mass: 272.10083623g/mol
• Monoisotopic Mass: 272.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.494±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 205 ºC (ethanol )
• Solubility: Slightly soluble (3.5 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides

Additional information on Uridine,5-methyl-2'-C-methyl-

Uridine,5-methyl-2'-C-methyl- (CAS No. 119410-84-3)

Uridine,5-methyl-2'-C-methyl-, also known by its CAS number 119410-84-3, is a specialized nucleoside analog that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is a derivative of uridine, a naturally occurring nucleoside that plays a crucial role in various biological processes, including RNA synthesis and energy metabolism. The modification of uridine with a methyl group at the 5-position of the uracil base and an additional methyl group at the 2'-position of the ribose sugar introduces unique chemical properties that enhance its stability and bioavailability. These modifications make Uridine,5-methyl-2'-C-methyl- a promising candidate for various applications in drug development and therapeutic interventions.

Recent advancements in the study of Uridine,5-methyl-2'-C-methyl- have highlighted its potential as an antiaging agent. Research has demonstrated that this compound can effectively counteract oxidative stress and mitochondrial dysfunction, two key contributors to cellular aging. By enhancing mitochondrial biogenesis and improving energy production, Uridine,5-methyl-2'-C-methyl- shows promise in mitigating age-related diseases such as neurodegenerative disorders and metabolic syndromes. These findings underscore the importance of further exploration into its mechanisms of action and therapeutic potential.

In addition to its antiaging properties, Uridine,5-methyl-2'-C-methyl- has been investigated for its role in modulating cellular metabolism. Studies have shown that this compound can influence lipid metabolism by activating specific signaling pathways that regulate fat storage and utilization. This makes it a potential candidate for developing novel treatments for obesity and related metabolic disorders. Furthermore, its ability to enhance mitochondrial function suggests that it could be used to improve physical performance and endurance in athletes.

The synthesis and characterization of Uridine,5-methyl-2'-C-methyl- have also been the focus of recent research efforts. Scientists have developed efficient synthetic routes to produce this compound with high purity and yield. These methods involve advanced organic chemistry techniques, including enzymatic modifications and chemical derivatization. The ability to synthesize this compound on a large scale has facilitated its use in preclinical studies and clinical trials.

One of the most exciting developments in the study of Uridine,5-methyl-2'-C-methyl- is its potential application in neuroprotection. Preclinical models have shown that this compound can protect neurons from oxidative damage and improve cognitive function in animal models of Alzheimer's disease. These results suggest that Uridine,5-methyl-2'-C-methyl- could be a novel therapeutic agent for treating neurodegenerative conditions.

Moreover, Uridine,5-methyl-2'-C-methyl- has been explored for its role in modulating immune responses. Research indicates that it can influence the activity of immune cells such as macrophages and dendritic cells, potentially offering new avenues for immunotherapy. Its ability to regulate inflammation makes it a candidate for treating autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, Uridine,5-methyl-2'-C-methyl-, CAS No. 119410-84-3, is a versatile compound with a wide range of applications in biomedicine and pharmacology. Its unique chemical structure endows it with potent biological activities that make it an attractive target for drug development. As research continues to uncover its mechanisms of action and therapeutic potential, Uridine,5-methyl-2'-C-methyl-, CAS No. 119410-84-3, is poised to play a significant role in advancing our understanding of aging, metabolism, and neurological health.